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Compound of Interest

Compound Name: 2-Chloro-6-fluorobenzamide

CAS No.: 66073-54-9

Cat. No.: B1582351 Get Quote

2-Chloro-6-fluorobenzamide is more than just a catalog chemical; it is a strategically

designed synthetic intermediate whose value is rooted in the unique electronic properties

conferred by its halogen substituents. The presence of both chlorine and fluorine atoms on the

aromatic ring significantly modulates the reactivity of the benzamide moiety, making it a crucial

component in the synthesis of complex molecular architectures, particularly in the fields of

medicinal chemistry and materials science. Its documented role as a synthetic compound that

can induce apoptosis further elevates its importance for professionals in drug discovery[1].

However, the very features that make this compound synthetically useful—its halogenation and

functional groups—also necessitate a rigorous and informed approach to its handling and

safety. This guide moves beyond generic safety data sheets to provide a deeper, causality-

driven framework for working with 2-Chloro-6-fluorobenzamide. As scientists, our primary

directive is to innovate safely. This document is structured to ensure that every researcher,

from the bench chemist to the process development scientist, can confidently and safely unlock

the potential of this versatile molecule.

Section 1: Core Chemical and Physical Identity
A thorough understanding of a compound's physical properties is the foundation of safe and

effective experimental design. These characteristics dictate storage conditions, solvent

choices, and the physical state in which the material will be handled.
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Property Value Source

CAS Number 66073-54-9 [2][3]

Molecular Formula C₇H₅ClFNO [1][2]

Molecular Weight 173.57 g/mol [1][2]

IUPAC Name 2-chloro-6-fluorobenzamide [2]

Synonyms 2-Fluoro-6-chlorobenzamide [1][2]

Physical Form Solid [3][4]

Storage Temperature
Room temperature, sealed in

dry conditions
[3]

Section 2: Hazard Profile and Toxicological Insights
2-Chloro-6-fluorobenzamide is classified as a hazardous substance. The Globally

Harmonized System (GHS) provides a clear, internationally recognized framework for its

dangers. Understanding these classifications is not merely a regulatory formality; it directly

informs the specific control measures required to mitigate risk.

GHS Hazard Classification
Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2
H315: Causes skin irritation[2]

[4]

Serious Eye Damage/Eye

Irritation
2

H319: Causes serious eye

irritation[2][4]

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation[2][4]

Acute Toxicity, Oral (Potential) 4
H302: Harmful if swallowed[2]

[3]

Note: The H302 classification is reported by a subset of notifiers to the ECHA C&L Inventory,

suggesting it should be considered a potential hazard.[2]
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Toxicological Rationale: The irritant nature of 2-Chloro-6-fluorobenzamide stems from its

chemical structure. Halogenated aromatic compounds can interact with biological

macromolecules, leading to localized inflammatory responses upon contact with skin, eyes,

and the mucosal membranes of the respiratory tract. The primary risk associated with this solid

compound is the inhalation of fine dust or aerosolized particles, which can deposit in the

respiratory system and cause irritation.[2][4]

Section 3: Proactive Safety: Engineering and
Administrative Controls
Before any personal protective equipment is even selected, a safe laboratory environment

relies on robust engineering and administrative controls. These are the first and most effective

lines of defense.

Engineering Control - The Chemical Fume Hood: Due to its classification as a respiratory

irritant (H335), all manipulations of solid 2-Chloro-6-fluorobenzamide that could generate

dust—including weighing, transferring, and preparing solutions—must be conducted within a

certified chemical fume hood.[4] This is a non-negotiable control to prevent inhalation of

airborne particulates. The fume hood provides critical ventilation to capture and exhaust any

dust or vapors generated.

Administrative Control - Designated Areas: All work with 2-Chloro-6-fluorobenzamide
should be restricted to a designated and clearly marked area of the laboratory. This practice

minimizes the risk of cross-contamination and unintentional exposure of personnel not

directly involved in the procedure.

Administrative Control - Standard Operating Procedures (SOPs): Prior to beginning work, a

comprehensive, experiment-specific SOP must be developed. This document should detail

every step of the process, from material retrieval to waste disposal, explicitly outlining all

safety precautions.

Section 4: Personal Protective Equipment (PPE) -
The Last Line of Defense
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PPE is essential for protecting the user from exposure when engineering and administrative

controls cannot eliminate all risks. The selection of PPE must be directly correlated with the

identified hazards.

Mandatory PPE Protocol:
Eye and Face Protection:

Minimum Requirement: ANSI Z.87.1-compliant safety glasses with side shields.

Best Practice/Splash Hazard: Chemical splash goggles are required.[5] If there is a

significant risk of splashing or a highly exothermic reaction, a face shield should be worn

in addition to goggles.[5][6]

Hand Protection:

Glove Selection: Disposable nitrile gloves are the standard for providing incidental

protection against a broad range of chemicals.[6] Always check the manufacturer's

chemical resistance guide for compatibility if prolonged contact is anticipated.

Glove Inspection and Use: Gloves must be inspected for any signs of degradation or

puncture before use. Contaminated gloves should be removed immediately using the

proper technique to avoid skin contact, and hands should be washed thoroughly.

Protective Clothing:

A flame-resistant lab coat, fully buttoned, is required to protect the skin on the arms and

torso.[7]

Full-length pants and closed-toe shoes are mandatory to ensure no skin is exposed.[7]

Logical Workflow for Hazard Assessment and PPE
Selection
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Caption: Workflow for assessing hazards and selecting PPE.

Section 5: Experimental Protocol: Safe Weighing
and Dispensing
This protocol provides a self-validating system for safely handling the solid compound,

ensuring that potential exposure is minimized at every step.
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Preparation:

Verify the chemical fume hood is operational and has a current certification.

Don all required PPE (lab coat, safety goggles, nitrile gloves).

Decontaminate the work surface inside the fume hood.

Place an analytical balance and all necessary equipment (spatulas, weigh paper, receiving

flask) inside the fume hood.

Weighing Procedure:

Retrieve the 2-Chloro-6-fluorobenzamide container from its storage location.

Inside the fume hood, carefully open the container, avoiding any puff of airborne powder.

Use a clean spatula to carefully transfer the desired amount of solid onto the weigh paper

on the balance. Perform this action slowly and deliberately to prevent generating dust.

Once the target weight is achieved, securely close the primary container.

Transfer and Dissolution:

Carefully transfer the weighed solid into the designated reaction or storage vessel.

Add the chosen solvent to the vessel, ensuring the stream is directed to wash down any

residual solid from the sides.

Gently swirl or stir the mixture to facilitate dissolution.

Cleanup:

Carefully fold the used weigh paper and any contaminated wipes. Dispose of them in the

designated "Halogenated Organic Waste" container.[8]

Wipe down the spatula, the balance, and the surrounding work surface with an appropriate

solvent and discard the wipes into the same waste stream.
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Remove gloves and dispose of them, then wash hands thoroughly with soap and water.

Section 6: Emergency Response Procedures
In the event of an accidental release or exposure, a swift and correct response is critical. All

personnel must be familiar with these procedures and the location of safety equipment.

Exposure Response:
Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes

at an emergency eyewash station, occasionally lifting the upper and lower eyelids.[9][10]

Remove contact lenses if present and easy to do.[9] Seek immediate medical attention.[10]

Skin Contact: Promptly flush the affected area with water and remove any contaminated

clothing.[10][11] Wash the area with soap and water. If skin irritation develops or persists,

seek medical attention.[4]

Inhalation: Move the exposed person to fresh air at once.[9][11] If breathing is difficult or has

stopped, perform artificial respiration and seek immediate medical attention.[4][11]

Ingestion: Clean the mouth with water and drink plenty of water afterwards.[4] Do not induce

vomiting. Seek immediate medical attention.

Spill Response:
Minor Spill (Contained within a fume hood):

Ensure proper PPE is worn.

Gently cover the spill with an absorbent material to avoid creating dust.

Carefully scoop the material into a labeled container for hazardous waste.

Decontaminate the area with a suitable solvent and wipe clean.

Dispose of all contaminated materials in the "Halogenated Organic Waste" container.

Major Spill (Outside of a fume hood):
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Evacuate the immediate area and alert nearby personnel.[12]

If the spill presents a fire or significant inhalation hazard, activate the fire alarm and

evacuate the building.

Contact your institution's Environmental Health and Safety (EHS) department or

emergency response team immediately.[13] Do not attempt to clean up a large spill

without proper training and equipment.

Emergency Response Flowchart

Spill Response
Exposure Response

Incident Occurs
(Spill or Exposure)

Is it a Spill? Is it a Personal Exposure?

Minor Spill
(in Fume Hood)?

Identify Exposure Route
(Skin, Eyes, Inhalation)

Trained Personnel Cleans Up
(Use Spill Kit)

Yes

Evacuate Area
Contact EHS/Emergency Services

No

Administer First Aid
(Flush Skin/Eyes, Move to Fresh Air)

Seek Immediate
Medical Attention

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 12 Tech Support

https://safety.nmsu.edu/chemical-waste-management/chem-waste-sub-folder/chemical-exposure-and-spill-response-procedure.html
https://researchsafety.uky.edu/chemical-safety/cs-policies-and-procedures/injury-and-incident-reporting/incident-reporting/emergency-procedures-involving-chemicals
https://www.benchchem.com/product/b1582351?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582351?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Flowchart for emergency response procedures.

Section 7: Storage and Waste Management
Proper storage and disposal are critical for maintaining a safe laboratory and ensuring

environmental compliance.

Storage: Store 2-Chloro-6-fluorobenzamide in a tightly closed container in a dry, cool, and

well-ventilated place.[4][14] The storage area should be secure and accessible only to

authorized personnel. Keep it away from incompatible materials such as strong bases,

alcohols, and amines.[14]

Waste Disposal: All waste contaminated with 2-Chloro-6-fluorobenzamide, including

residual solid, contaminated PPE, and cleaning materials, must be treated as hazardous

waste.[8] Due to its chemical composition, it must be segregated into a clearly labeled

"Halogenated Organic Waste" container for disposal by a certified hazardous waste

management company.[8] Do not mix with non-halogenated waste streams.

Section 8: Context in Drug Discovery and Synthesis
The ortho-chloro and -fluoro substitution pattern on the benzamide scaffold is a common motif

in modern drug discovery. These halogens can significantly alter a molecule's properties in

several ways beneficial for drug development:

Metabolic Stability: The presence of halogens, particularly fluorine, can block sites of

metabolic oxidation, increasing the in vivo half-life of a drug candidate.

Binding Affinity: The electronegative character of the halogens can lead to favorable

interactions, such as hydrogen bonds or dipole-dipole interactions, with target proteins,

thereby enhancing binding affinity and potency.

Lipophilicity: Halogenation increases a molecule's lipophilicity, which can modulate its ability

to cross cell membranes and reach its intended biological target. The addition of chloro

substituents has been shown to increase the physicochemical properties and stability of

some inhibitors without negatively affecting toxicity.[15]
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As a readily available intermediate, 2-Chloro-6-fluorobenzamide serves as a valuable starting

point for chemists to introduce this important structural feature into novel therapeutic agents. Its

documented ability to induce apoptosis makes its derivatives of immediate interest in oncology

research and other fields where controlled cell death is a therapeutic goal.[1]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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